Cas no 1270518-29-0 (2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL)

• Product Name: 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL
• CAS No: 1270518-29-0
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD18660126
• CID: 5582720
• PubChem ID: 84776528
• Update Time: 2025-05-20

2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-4-chloro-3-methoxy-
• 1270518-29-0
• EN300-1984518

• MDL： MFCD18660126
• Inchi： 1S/C9H12ClNO2/c1-13-9-4-6(8(11)5-12)2-3-7(9)10/h2-4,8,12H,5,11H2,1H3
• InChI Key： ZJNMEGNAHNGZJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C(CO)N

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 359.0±42.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)

Additional information on 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL

Research Brief on 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL (CAS: 1270518-29-0): Recent Advances and Applications

2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL (CAS: 1270518-29-0) is a chiral amino alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial applications. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

Recent literature indicates that 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL serves as a versatile building block in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of β-adrenergic receptor agonists, showcasing improved selectivity and reduced off-target effects compared to traditional intermediates. The compound's unique stereochemical properties contribute to its efficacy in modulating receptor interactions, making it a promising candidate for drug discovery pipelines.

In antimicrobial research, derivatives of 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL have shown potent activity against multidrug-resistant bacterial strains. A team at the University of Cambridge reported in ACS Infectious Diseases (2024) that structural modifications of this core scaffold yielded compounds with enhanced membrane permeability and target binding affinity. These findings suggest potential applications in addressing the global challenge of antibiotic resistance, particularly in Gram-positive pathogens.

The metabolic stability and pharmacokinetic profile of 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL derivatives have been investigated in several preclinical studies. Data from in vitro ADME assays indicate favorable absorption characteristics and moderate plasma protein binding, with hepatic clearance rates suggesting potential for once-daily dosing regimens in clinical applications. However, researchers note the need for further optimization to improve blood-brain barrier penetration for CNS-targeted therapies.

Industrial-scale production methods for 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL have advanced significantly, with recent patents disclosing continuous flow chemistry approaches that achieve >90% yield and >99% enantiomeric purity. These technological developments address previous challenges in scalability while maintaining the compound's critical chiral integrity. The environmental impact of synthesis routes has also been reduced through catalyst recycling systems and greener solvent alternatives.

Looking forward, the research community anticipates expanded applications of 2-AMINO-2-(4-CHLORO-3-METHOXYPHENYL)ETHAN-1-OL in fragment-based drug discovery and as a template for developing allosteric modulators of protein-protein interactions. Ongoing clinical trials involving derivatives of this compound are expected to report preliminary results in 2025, which may validate its therapeutic potential in neurological indications. The compound's versatility continues to make it a valuable asset in medicinal chemistry portfolios across academia and industry.